![molecular formula C16H14N4O6 B4116214 N-1,3-benzodioxol-5-yl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide](/img/structure/B4116214.png)
N-1,3-benzodioxol-5-yl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide
Overview
Description
N-1,3-benzodioxol-5-yl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide, also known as BNIPQ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide has shown potential applications in various fields of scientific research. It has been studied for its anti-cancer properties, as it has been found to induce apoptosis in cancer cells. This compound has also been studied for its anti-inflammatory properties and its potential use in treating inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been studied for its potential use as an insecticide, as it has shown to be effective against various insect pests.
Mechanism of Action
The mechanism of action of N-1,3-benzodioxol-5-yl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide is not fully understood. However, it has been suggested that this compound induces apoptosis in cancer cells by inhibiting the activity of the mitochondrial respiratory chain complex III. This leads to the generation of reactive oxygen species, which in turn causes mitochondrial dysfunction and cell death. This compound has also been suggested to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to induce cell death in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the levels of oxidative stress in cells. Additionally, this compound has been found to inhibit the growth and development of insect pests, making it a potential candidate for use as an insecticide.
Advantages and Limitations for Lab Experiments
One advantage of using N-1,3-benzodioxol-5-yl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide in lab experiments is its potential applications in various fields of scientific research. It has shown promising results in anti-cancer and anti-inflammatory studies, as well as in insecticide research. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are many future directions for research on N-1,3-benzodioxol-5-yl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide. One area of research could be the development of new anti-cancer drugs based on the structure of this compound. Another area of research could be the investigation of the potential use of this compound in treating inflammatory diseases. Additionally, further studies could be conducted to determine the safety and efficacy of this compound as an insecticide. Overall, this compound has shown promising results in various fields of scientific research and further studies are needed to fully understand its potential applications.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[(3-methyl-4-nitrobenzoyl)amino]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O6/c1-9-6-10(2-4-12(9)20(23)24)15(21)18-19-16(22)17-11-3-5-13-14(7-11)26-8-25-13/h2-7H,8H2,1H3,(H,18,21)(H2,17,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVHSZZSKERKXKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NNC(=O)NC2=CC3=C(C=C2)OCO3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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